![molecular formula C5H11ClFN B6238890 1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride CAS No. 1523618-03-2](/img/no-structure.png)
1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride
Overview
Description
“1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1523618-03-2 . It has a molecular weight of 139.6 and its IUPAC name is (1r,3r)-3-fluorocyclobutyl)methanamine hydrochloride . It appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H10FN.ClH/c6-5-1-4(2-5)3-7;/h4-5H,1-3,7H2;1H/t4-,5-; . The InChI key is RSRVCWQDMQZMET-BPNVWSNHSA-N .Physical And Chemical Properties Analysis
The physical form of “this compound” is a white to yellow solid . It is stored in a refrigerator . The compound has a molecular weight of 139.6 .Scientific Research Applications
Recent Advances in Dopamine D2 Receptor Ligands in Neuropsychiatric Disorders
Dopamine plays a crucial role in the central and peripheral nervous systems, impacting a wide range of neuropsychiatric disorders, including schizophrenia, Parkinson's disease, depression, and anxiety. Research has shown that antagonists and partial agonists of D2 receptors (D2Rs) are effective in treating these conditions. The pharmacophore associated with high D2R affinity includes aromatic moiety, cyclic amine, and central linker, suggesting that compounds with specific structural features can significantly impact the therapeutic potential in neuropsychiatric disorders. This review provides a comprehensive overview of D2R modulators developed in the last decade, focusing on their structure, function, and pharmacology, which could be relevant to understanding the applications of compounds like 1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride in scientific research (Jůza et al., 2022).
Synthesis and Evaluation of Ligands for D2-like Receptors
This research focuses on arylcycloalkylamines, a class of compounds that includes phenyl piperidines and piperazines, which are integral to the pharmacophoric groups found in antipsychotic agents. The study explores the role of 4'-fluorobutyrophenones and 3-methyl-7-azaindoles in enhancing the potency and selectivity of D2-like receptor ligands. Although the study does not directly mention this compound, it underscores the importance of specific pharmacophoric groups in developing ligands with high affinity and selectivity for D2-like receptors, which may offer insights into the potential research applications of such compounds (Sikazwe et al., 2009).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Hydrogen fluoride", "Sodium hydroxide", "Methanol", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutene is reacted with hydrogen fluoride in the presence of sodium hydroxide to yield 3-fluorocyclobutene.", "Step 2: 3-fluorocyclobutene is then reacted with methanol to form 1-(3-fluorocyclobutoxy)methanol.", "Step 3: The intermediate product from step 2 is then reacted with ammonia to yield 1-[(1r,3r)-3-fluorocyclobutyl]methanol.", "Step 4: The final step involves the conversion of the intermediate product from step 3 into the hydrochloride salt form by reacting it with hydrochloric acid." ] } | |
CAS RN |
1523618-03-2 |
Molecular Formula |
C5H11ClFN |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
